![molecular formula C26H25N5O4 B2448344 4-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde CAS No. 1019153-99-1](/img/structure/B2448344.png)
4-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde is a useful research compound. Its molecular formula is C26H25N5O4 and its molecular weight is 471.517. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Receptor Binding Assays
- The compound was synthesized and evaluated for its binding affinity to dopamine receptors. It showed potential as a ligand for the dopamine D4 receptor, indicating its relevance in neuroscience research (Li Guca, 2014).
Structural Analysis and Pharmacological Potential
- A related compound demonstrated significant binding affinities for serotonin receptors and suggested potential as a 5-HT1A receptor antagonist. This implies a role in the study of central nervous system agents (J. Mokrosz et al., 1994).
Antimicrobial and Antioxidant Properties
- Functionalized derivatives of the compound exhibited antimicrobial and antioxidant activities. This opens avenues for research into new antimicrobial and antioxidant agents (J. Rangaswamy et al., 2017).
Genotoxicity Studies
- In a genotoxicity study, a similar compound showed metabolism-dependent mutagenicity, indicating its relevance in toxicity studies (A. Kalgutkar et al., 2007).
Anticancer Properties
- A series of carboxamides, sulfonamides, ureas, and thioureas derived from this compound showed good anticancer activity against HeLa cell lines, suggesting its potential in cancer research (A. K. Ajeesh Kumar et al., 2016).
Antidepressant Effects
- Compounds structurally similar to this compound showed dual action at 5-HT1A serotonin receptors and serotonin transporter, highlighting its significance in the development of antidepressants (J. Martínez et al., 2001).
Metabolic Pathway Analysis
- Metabolic pathway analysis of a related compound revealed C-demethylation mediated by CYP3A4 in human liver microsomes, essential for understanding drug metabolism and pharmacokinetics (Min Song et al., 2014).
properties
IUPAC Name |
4-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N5O4/c1-33-20-5-3-19(4-6-20)24-21(16-32)25-26(27-8-9-31(25)28-24)30-12-10-29(11-13-30)15-18-2-7-22-23(14-18)35-17-34-22/h2-9,14,16H,10-13,15,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQNWCMABDRFNSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2C=O)N4CCN(CC4)CC5=CC6=C(C=C5)OCO6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.